Cas no 1322747-25-0 (methyl 5-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}-3-methyl-1H-pyrazole-4-carboxylate)

• Product Name: methyl 5-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}-3-methyl-1H-pyrazole-4-carboxylate
• CAS No: 1322747-25-0
• MF: C₁₇H₂₂N₄O₅S
• MW: 394.445382595062
• CID: 5404372
• Update Time: 2025-06-08

methyl 5-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}-3-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• FXPCWWFSKAACBH-UHFFFAOYSA-N
• methyl 5-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}-3-methyl-1H-pyrazole-4-carboxylate

• Inchi： 1S/C17H22N4O5S/c1-12-15(17(22)26-3)16(19-18-12)27(23,24)21-10-8-20(9-11-21)13-4-6-14(25-2)7-5-13/h4-7H,8-11H2,1-3H3,(H,18,19)
• InChI Key： FXPCWWFSKAACBH-UHFFFAOYSA-N
• SMILES： N1C(C)=C(C(OC)=O)C(S(N2CCN(C3=CC=C(OC)C=C3)CC2)(=O)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on methyl 5-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}-3-methyl-1H-pyrazole-4-carboxylate

Introduction to Methyl 5-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}-3-methyl-1H-pyrazole-4-carboxylate (CAS No. 1322747-25-0)

Methyl 5-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}-3-methyl-1H-pyrazole-4-carboxylate, a compound with the CAS number 1322747-25-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural features of this molecule, particularly the presence of a piperazine moiety and a sulfonyl group, contribute to its unique pharmacological profile.

The molecular structure of Methyl 5-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}-3-methyl-1H-pyrazole-4-carboxylate is meticulously designed to interact with biological targets in a specific manner. The 4-(4-methoxyphenyl)piperazin-1-yl substituent is known for its ability to modulate neurotransmitter systems, while the 3-methyl-1H-pyrazole core provides additional binding affinity for various receptors. These structural elements make the compound a valuable candidate for further exploration in drug discovery.

In recent years, there has been growing interest in the development of novel compounds that can modulate central nervous system (CNS) function. Methyl 5-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}-3-methyl-1H-pyrazole-4-carboxylate has been investigated for its potential role in treating neurological disorders. Studies have shown that this compound can interact with serotonin and dopamine receptors, which are crucial for regulating mood, cognition, and motor control. The ability to modulate these receptors opens up new avenues for therapeutic intervention.

The synthesis of Methyl 5-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}-3-methyl-1H-pyrazole-4-carboxylate involves a multi-step process that requires precise control over reaction conditions. The introduction of the piperazine and sulfonyl groups is critical for achieving the desired biological activity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to ensure high yield and purity. These methods are essential for producing compounds that meet the stringent requirements of pharmaceutical research.

Efficacy studies have demonstrated that Methyl 5-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}-3-methyl-1H-pyrazole-4-carboxylate exhibits significant therapeutic potential. In preclinical models, the compound has shown efficacy in reducing symptoms associated with CNS disorders. The exact mechanism of action is still under investigation, but preliminary data suggest that it may involve modulation of neurotransmitter release and receptor function. These findings are encouraging and warrant further exploration in clinical settings.

The safety profile of Methyl 5-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}-3-methyl-1H-pyrazole-4-carboxylate is another critical aspect that has been thoroughly evaluated. Toxicology studies have been conducted to assess potential side effects and determine safe dosing ranges. The compound has demonstrated a favorable safety profile in animal models, with minimal adverse effects observed at therapeutic doses. This information is crucial for advancing the compound into human trials and ensuring patient safety.

The development of Methyl 5-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}-3-methyl-1H-pyrazole-4-carboxylate aligns with current trends in pharmaceutical research, which emphasize the importance of targeted drug design and personalized medicine. By understanding the structural and functional relationships between molecules and their biological targets, researchers can develop more effective and safer drugs. This compound exemplifies how advances in chemical biology can lead to innovative therapeutic solutions.

In conclusion, Methyl 5-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}-3-methyl-1H-pyrazole-4-carboxylate (CAS No. 1322747-25) is a promising compound with significant potential in the treatment of neurological disorders. Its unique structure, characterized by the presence of a piperazine moiety and a sulfonyl group, contributes to its biological activity. Ongoing research continues to uncover new insights into its mechanism of action and therapeutic potential, making it a valuable asset in the quest for novel treatments for CNS disorders.